Cas no 4037-11-0 (Dimethyl buta-1,3-dien-1-ylphosphonate)
4037-11-0 structure
Product name:Dimethyl buta-1,3-dien-1-ylphosphonate
Dimethyl buta-1,3-dien-1-ylphosphonate Chemical and Physical Properties
Names and Identifiers
-
- DTXCID70736581
- dimethyl 1,3-butadienylphosphonate
- Dimethyl buta-1,3-dien-1-ylphosphonate
- 4037-11-0
- DTXSID30785838
-
- Inchi： InChI=1S/C6H11O3P/c1-4-5-6-10(7,8-2)9-3/h4-6H,1H2,2-3H3
- InChI Key： QSPMCGLGYQZBBV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 162.04458121Da
- Monoisotopic Mass: 162.04458121Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 35.5Ų
Dimethyl buta-1,3-dien-1-ylphosphonate Related Literature
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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